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Compound of Interest

Compound Name: Reactive Red 24

Cat. No.: B1143643

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness and wash fastness of
commercially significant red reactive dyes. The selection of a dye with appropriate fastness
properties is critical in textile applications to ensure color stability throughout the product's
lifecycle. This document summarizes quantitative performance data, details the experimental
protocols for standardized testing, and visualizes the experimental workflows.

Comparative Performance of Red Reactive Dyes

The following table summarizes the lightfastness and wash fastness properties of selected red
reactive dyes. Lightfastness is evaluated using the Blue Wool Scale in accordance with 1ISO
105-B02, where a rating of 1 indicates very poor fastness and 8 indicates excellent fastness.
Wash fastness is assessed based on ISO 105-C06, which evaluates both color change and
staining on a scale of 1 (poor) to 5 (excellent).
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Experimental Protocols

Standardized testing is crucial for the accurate and reproducible assessment of dye

performance. The following sections detail the methodologies for determining lightfastness and
wash fastness.

Lightfastness Testing: ISO 105-B02

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).

Apparatus:
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Xenon arc lamp apparatus

Blue Wool standard references (Scale 1-8)

Grey Scale for assessing change in color (ISO 105-A02)

Masking cards
Procedure:

o A specimen of the dyed textile is mounted on a holder, partially covered with an opaque
mask.

o A set of Blue Wool standards is similarly mounted.

e The specimen and standards are exposed simultaneously to the light from a xenon arc lamp
under specified conditions of temperature and humidity.

e The exposure is continued until the contrast between the exposed and unexposed portions
of the specimen is equal to a specific grade on the Grey Scale for assessing change in color,
or for a specified period of time.

e The lightfastness of the specimen is assessed by comparing the fading of the specimen with
that of the Blue Wool standards. The rating is the number of the Blue Wool standard that
shows similar fading.

Wash Fastness Testing: 1ISO 105-C06

This method is intended for determining the resistance of the color of textiles to domestic or
commercial laundering procedures. The A2S test at 40°C is a commonly used procedure.

Apparatus:
» Launder-Ometer or similar apparatus for mechanical agitation at a constant temperature.

e Stainless steel canisters and balls.
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Multifibre adjacent fabric (e.g., DW type containing wool, acrylic, polyester, nylon, cotton, and
acetate).

Grey Scale for assessing change in color (ISO 105-A02) and a Grey Scale for assessing
staining (ISO 105-A03).

Standard ECE phosphate reference detergent.

Procedure:

A specimen of the dyed textile (typically 10x4 cm) is sewn together with a piece of multifibre
adjacent fabric of the same dimensions.

The composite specimen is placed in a stainless steel canister with a specified volume of
detergent solution and a set number of stainless steel balls (e.g., 10).

The canister is placed in the Launder-Ometer and agitated for a specified time (e.g., 30
minutes) at a specific temperature (e.g., 40°C for the A2S test).

After agitation, the composite specimen is removed, rinsed thoroughly with water, and dried
at a temperature not exceeding 60°C.

The change in color of the dyed specimen is assessed using the Grey Scale for assessing
change in color.

The degree of staining on each fiber of the multifibre adjacent fabric is assessed using the
Grey Scale for assessing staining.

Visualized Experimental Workflows

The following diagrams illustrate the key stages of the lightfastness and wash fastness testing

procedures.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Lightfastness and Wash
Fastness of Red Reactive Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143643#benchmarking-the-lightfastness-and-wash-
fastness-of-red-reactive-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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